1-Phenyl-3-methyl-4-(4-nitrobenzylidene)-2-pyrazoline-5-one

• IUPAC Name: (4E)-5-methyl-4-[(4-nitrophenyl)methylidene]-2-phenylpyrazol-3-one
• InChI: InChI=1S/C17H13N3O3/c1-12-16(11-13-7-9-15(10-8-13)20(22)23)17(21)19(18-12)14-5-3-2-4-6-14/h2-11H,1H3/b16-11+
• InChI Key: PPHQWNUDYSYGAC-LFIBNONCSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

1-Phenyl-3-methyl-4-(4-nitrobenzylidene)-2-pyrazoline-5-one, commonly known as PNB, is a synthetic compound that has gained significant attention in the field of scientific research. PNB is a yellow crystalline powder that is soluble in organic solvents such as ethanol and acetone. This compound has been extensively studied due to its unique properties and potential applications in various fields of science.

Scientific Research Applications

Synthesis and Spectroscopic Investigations

1-Phenyl-3-methyl-4-(4-nitrobenzylidene)-2-pyrazoline-5-one and its derivatives are synthesized through various chemical reactions, including condensation and diazotization, to explore their spectroscopic properties. These compounds have been characterized using IR, UV–Vis, 1H-NMR, and 13C-NMR spectroscopies, alongside theoretical calculations based on density functional theory (DFT). Such investigations provide insights into their structural analyses, vibrational frequencies, UV, and NMR calculations, which are crucial for understanding their chemical behavior and potential applications in material science and pharmaceuticals (Özkınalı et al., 2018).

Antimicrobial and Anti-inflammatory Activities

Research into the biological activities of pyrazoline derivatives, including those structurally related to 1-Phenyl-3-methyl-4-(4-nitrobenzylidene)-2-pyrazoline-5-one, has shown significant antimicrobial, anti-inflammatory, and antinociceptive properties. These compounds exhibit promising activity against various strains of bacteria and fungi, which could lead to the development of new therapeutic agents (Bassyouni et al., 2012).

Metal Ion Detection and Extraction

1-Phenyl-3-methyl-4-benzoylpyrazol-5-one, a compound related to the mentioned pyrazoline derivative, has been evaluated as a reagent for the detection and solvent extraction of metal ions. This application is particularly relevant in analytical chemistry for the spectrophotometric determination of trace elements, offering a novel approach to group-extraction reagents for metals such as copper, nickel, cobalt, manganese, zinc, chromium(VI), and molybdenum(VI) (Mirza & Nwabue, 1981).

Fluorescent Properties and Material Science Applications

Derivatives of 1-Phenyl-3-methyl-4-(4-nitrobenzylidene)-2-pyrazoline-5-one have been investigated for their fluorescent properties, which are of interest in the development of optical materials. Studies have shown that these compounds can exhibit large Stokes shifts and dual emission properties, making them potential candidates for applications in sensing, imaging, and as components of optical devices (Alam et al., 2015).